Cas no 2229018-00-0 (tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate
• CAS No: 2229018-00-0
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 6524740
• PubChem ID: 165691825
• Update Time: 2025-06-09

tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate
• EN300-1900638
• 2229018-00-0
• tert-butyl N-[3-amino-2-(2,4-difluoro-6-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H22F2N2O3/c1-15(2,3)22-14(20)19-8-9(7-18)13-11(17)5-10(16)6-12(13)21-4/h5-6,9H,7-8,18H2,1-4H3,(H,19,20)
• InChI Key： KCEWPKPAPSWTMO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(CN)CNC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229018-00-0)

The compound tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229018-00-0) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-difluoro-6-methoxyphenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and small-molecule inhibitors, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for fluorinated compounds like tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s difluoromethoxy and amino-propyl functionalities contribute to its versatility in medicinal chemistry, particularly in designing kinase inhibitors and GPCR modulators. A growing number of studies highlight its applicability in cancer research and neurodegenerative disease models, addressing key questions in structure-activity relationships (SAR) and molecular docking simulations.

From a synthetic perspective, CAS No. 2229018-00-0 is often utilized in peptide coupling reactions and protecting group strategies. Its tert-butyloxycarbonyl (Boc) group is particularly valuable for amine protection, a technique widely employed in solid-phase peptide synthesis (SPPS). This aligns with the rising interest in peptide-based therapeutics, a hot topic in biopharmaceutical innovation. Researchers frequently search for Boc-protected intermediates like this compound to streamline multi-step organic syntheses.

The compound’s 2,4-difluoro-6-methoxyphenyl scaffold also draws attention in agrochemical development, where fluorinated aromatic structures are prized for their pesticidal and herbicidal properties. This dual applicability in pharma and agro sectors underscores its industrial relevance. Notably, its logP and hydrogen bonding capacity are frequently analyzed in QSAR studies, addressing common queries about drug-likeness and ADME profiles.

Quality control of tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)propylcarbamate typically involves HPLC purity analysis and mass spectrometry, ensuring compliance with GMP standards. As regulatory scrutiny of high-potency APIs intensifies, this compound’s well-characterized spectroscopic data (e.g., 1H/13C NMR, IR) becomes crucial for patent filings and regulatory submissions. These aspects resonate with trending searches on analytical method validation and CMC documentation.

In conclusion, CAS No. 2229018-00-0 represents a convergence of cutting-edge chemistry and applied life sciences. Its structural features cater to pressing needs in rational drug design and sustainable crop protection, making it a focal point for academic and industrial R&D. Future directions may explore its utility in PROTAC technology or bioconjugation, further expanding its scientific footprint.